(RS)-(2,6-Difluoro-phenyl)-methoxy-acetic acid

• IUPAC Name: 2-(2,6-difluorophenyl)-2-methoxyacetic acid
• InChI: InChI=1S/C9H8F2O3/c1-14-8(9(12)13)7-5(10)3-2-4-6(7)11/h2-4,8H,1H3,(H,12,13)
• InChI Key: LNMBUPFZTHMYEN-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=C(C=CC=C1F)F)C(=O)O
• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.15 g/mol
• CAS No.: 1055904-85-2

Description

(RS)-(2,6-Difluoro-phenyl)-methoxy-acetic acid is a useful research compound. Its molecular formula is C9H8F2O3 and its molecular weight is 202.157. The purity is usually 95%.
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Scientific Research Applications

Synthesis Optimization and Chemical Reactions

A foundational aspect of chemical research involving (RS)-(2,6-Difluoro-phenyl)-methoxy-acetic acid lies in the optimization of synthesis processes and exploration of its reactivity. Studies have focused on optimizing the synthesis of related compounds, such as 2-oxo-4-phenylbutanoic acid, through parameter optimization using response surface methodology. This approach, involving solvent and base selection, could be applied to enhance the synthesis efficiency of this compound, aiming for higher yields under optimized conditions (Ahmad, Oh, & Shukor, 2011).

Environmental Monitoring and Degradation Studies

The fate and behavior of chemically similar compounds in environmental compartments have been assessed, providing a template for understanding how this compound might interact with ecosystems. For instance, metolachlor, a structurally related compound, has been extensively studied to determine its degradation and persistence in agricultural watersheds. Such studies highlight the importance of assessing the environmental impact of chemical compounds, including potential degradation products and their effects on surface and groundwater quality (Rose, Coupe, Capel, & Webb, 2018).

Crystallography and Molecular Structure Analysis

The molecular structure and crystallography of compounds bearing similarity to this compound have been subjects of research, providing insights into their chemical behavior and potential applications. For example, the study of 2-(3-Bromo-4-methoxyphenyl)acetic acid through crystallography reveals detailed information about molecular conformation and intermolecular interactions. Such analyses are crucial for understanding the physicochemical properties of this compound and its derivatives, impacting their application in material science and drug design (Guzei, Gunderson, & Hill, 2010).

Pharmaceutical and Biomedical Research

The reactivity and modification of compounds structurally related to this compound have been explored for pharmaceutical applications. For instance, sulfonyl azides, which share reactive characteristics with this compound, are utilized in the synthesis of a-amino acid derivatives, showcasing the potential of such compounds in drug development and synthetic chemistry (Katritzky, Widyan, & Gyanda, 2008).